Cas no 6408-63-5 (ACID VIOLET 34)

• Product Name: ACID VIOLET 34
• CAS No: 6408-63-5
• MF: C₂₈H₂₀N₂Na₂O₈S₂
• MW: 622.576546669006
• MDL: MFCD00001194
• CID: 95438
• PubChem ID: 62604
• Update Time: 2025-06-07

ACID VIOLET 34 Chemical and Physical Properties

Names and Identifiers

• ACID VIOLET 34
• CI 61710
• Violet 29
• CI NO 61710
• ACID VIOLET
• C.I.ACIDVIOLET34
• ALIZARIN VIOLET R
• ALIZARIN VIOLET 3R
• ACID CHROME BLUE C
• ANTHRAQUINONE VIOLET
• ACID CHROME BLUE K C.I. NO.61710 INDICATOR
• ACID CHROME BLUE K,INDICATOR
• disodium,5-methyl-2-[[5-(4-methyl-2-sulfonatoanilino)-9,10-dioxoanthracen-1-yl]amino]benzenesulfonate
• Anthraquinone Violet R
• Cosmetic Lilac R 5283
• Solway Violet BNA
• Solway Violet BRA
• Telon Fast Violet EF
• ACID VIOLET 34 (ANTHRAQUINONE VIOLET C.I. 61710)
• EINECS 229-062-9
• DTXSID1041716
• Disodium 2,2'-(9,10-dihydro-9,10-dioxoanthracene-1,5-diimino)bis(5-methylbenzenesulphonate)
• 6408-63-5
• ACIDVIOLET34
• MFCD00001194
• Benzenesulfonic acid, 2,2'-((9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino)bis(5-methyl-, sodium salt (1:2)
• Ext D and C Violet No. 1
• m-Toluenesulfonic acid, 6,6'-(1,5-anthraquinonylenediimino)di-, disodium salt
• A0969
• NSC 297168
• C.I. Acid Violet 34
• Acid chrome blue (C.I. 61710)
• AKOS015902470
• disodium;5-methyl-2-[[5-(4-methyl-2-sulfonatoanilino)-9,10-dioxoanthracen-1-yl]amino]benzenesulfonate
• C.I. 61710
• Benzenesulfonic acid, 2,2'-((9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino)bis(5-methyl-, disodium salt
• C.I. ACID VIOLET 34, DISODIUM SALT
• SCHEMBL2861363
• Sodium 6,6'-((9,10-dioxo-9,10-dihydroanthracene-1,5-diyl)bis(azanediyl))bis(3-methylbenzenesulfonate)
• FBNCDTLHQPLASV-UHFFFAOYSA-L

• MDL： MFCD00001194
• Inchi： 1S/C28H22N2O8S2.2Na/c1-15-9-11-19(23(13-15)39(33,34)35)29-21-7-3-5-17-25(21)27(31)18-6-4-8-22(26(18)28(17)32)30-20-12-10-16(2)14-24(20)40(36,37)38;;/h3-14,29-30H,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2
• InChI Key： FBNCDTLHQPLASV-UHFFFAOYSA-L
• SMILES： S(C1C=C(C)C=CC=1NC1=CC=CC2C(C3C(=CC=CC=3C(C=21)=O)NC1C=CC(C)=CC=1S(=O)(=O)[O-])=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 622.04600
• Monoisotopic Mass: 622.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1060
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 189A^2

Experimental Properties

• Color/Form: 紫色-蓝色粉末
• PSA: 189.36000
• LogP: 6.68180
• Color index: 61710

ACID VIOLET 34 Security Information

• Safety Instruction： S28-S37-S45-S24/25

Additional information on ACID VIOLET 34

Introduction to ACID VIOLET 34 and Its Applications in Modern Chemical Research

ACID VIOLET 34, with the chemical identifier CAS No. 6408-63-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique properties and versatile applications. This compound, often referred to by its more descriptive name, ACID VIOLET 34, is a member of the violet acid family, known for its vivid coloration and reactivity. The molecular structure of this compound consists of a complex arrangement of atoms that contribute to its distinctive chemical behavior, making it a valuable tool in various scientific endeavors.

The chemical composition of ACID VIOLET 34 (CAS No. 6408-63-5) is characterized by its high molecular weight and the presence of multiple functional groups that enhance its reactivity. These functional groups allow the compound to participate in a wide range of chemical reactions, making it useful in both synthetic chemistry and analytical methods. The compound's ability to form stable complexes with other molecules has been leveraged in the development of new methodologies for drug synthesis and purification.

In recent years, ACID VIOLET 34 has been extensively studied for its potential applications in pharmaceutical research. Researchers have discovered that this compound can act as a catalyst in certain biochemical reactions, facilitating the formation of complex molecules that are essential for drug development. Its role as a chiral auxiliary in asymmetric synthesis has also been explored, offering new possibilities for creating enantiomerically pure compounds, which are crucial in the pharmaceutical industry.

The use of ACID VIOLET 34 (CAS No. 6408-63-5) extends beyond pharmaceuticals into the realm of material science. Its unique optical properties have made it a candidate for use in advanced materials, such as liquid crystals and organic light-emitting diodes (OLEDs). The compound's ability to absorb and emit light at specific wavelengths has been harnessed to develop new types of sensors and imaging agents, which could revolutionize diagnostic techniques in medicine.

One of the most intriguing aspects of ACID VIOLET 34 is its behavior under different environmental conditions. Studies have shown that this compound exhibits varying degrees of reactivity depending on factors such as temperature, pH, and the presence of other chemicals. This flexibility makes it an attractive candidate for use in dynamic systems where precise control over chemical processes is required. For instance, researchers have utilized ACID VIOLET 34 (CAS No. 6408-63-5) to develop smart materials that can respond to external stimuli, opening up possibilities for applications in robotics and adaptive materials.

The safety profile of ACID VIOLET 34 is another area of interest. While the compound is not classified as hazardous under normal conditions, its reactivity necessitates careful handling in laboratory settings. Proper storage and handling procedures must be followed to ensure the safety of researchers working with this substance. Despite these precautions, the benefits derived from using ACID VIOLET 34 in research far outweigh the risks when appropriate safety measures are implemented.

Recent advancements in computational chemistry have also contributed to our understanding of ACID VIOLET 34 (CAS No. 6408-63-5). High-performance computing simulations have allowed researchers to model the compound's behavior at an atomic level, providing insights into its reactivity and potential applications. These simulations have helped identify new synthetic pathways and predict the outcomes of reactions involving ACID VIOLET 34, thereby accelerating the pace of discovery in chemical research.

The environmental impact of using ACID VIOLET 34 is another consideration that has prompted further investigation. Researchers are exploring ways to minimize waste and reduce the environmental footprint associated with its use. One promising approach involves developing biodegradable derivatives of ACID VIOLET 34, which could decompose into harmless substances after their use in experiments or industrial processes. Such innovations are essential for ensuring that chemical research remains sustainable and environmentally responsible.

In conclusion, ACID VIOLET 34 (CAS No. 6408-63-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique properties make it an invaluable tool in pharmaceutical research, material science, and beyond. As our understanding of this compound continues to grow, so too will its potential contributions to advancing scientific knowledge and technological innovation.